4-(4-chlorophenoxy)-3-oxo-1-phenyl-2-indanecarbaldehyde O-methyloxime

• IUPAC Name: 7-(4-chlorophenoxy)-2-[(E)-methoxyiminomethyl]-3-phenyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C23H18ClNO3/c1-27-25-14-19-21(15-6-3-2-4-7-15)18-8-5-9-20(22(18)23(19)26)28-17-12-10-16(24)11-13-17/h2-14,19,21H,1H3/b25-14+
• InChI Key: VPXADWRRRLWUQS-AFUMVMLFSA-N
• Canonical SMILES: CON=CC1C(C2=C(C1=O)C(=CC=C2)OC3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Isomeric SMILES: CO/N=C/C1C(C2=C(C1=O)C(=CC=C2)OC3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H18ClNO3
• Molecular Weight: 391.8 g/mol

Description

4-(4-chlorophenoxy)-3-oxo-1-phenyl-2-indanecarbaldehyde O-methyloxime (CPCO) is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the indanecarbaldehyde family and has been used in the study of biochemical and physiological effects. CPCO has been used in the synthesis of various compounds, as well as in the study of the mechanisms of action of these compounds.

Scientific Research Applications

Chemical Synthesis and Catalysis

• Colorimetric Assays for Lipid Peroxidation : The reaction of related compounds with malondialdehyde and 4-hydroxyalkenals under acidic conditions can yield stable chromophores. This process has applications in developing colorimetric assays for lipid peroxidation, crucial for understanding oxidative stress in biological systems (Gérard-Monnier et al., 1998).

• Heterogeneous Catalysis : The modification and anchoring of oxime carbapalladacycle compounds on high surface area supports have been explored for catalyzing the Suzuki coupling in water. This showcases the potential of related compounds in facilitating green chemistry approaches and enhancing reaction efficiencies (Baleizão et al., 2004).

Environmental Remediation

• Degradation of Pollutants : Research on similar chemical structures includes the study of 4-chlorophenol degradation by UV and organic oxidants. This degradation is significant for the removal of toxic phenolic compounds from wastewater, highlighting the potential environmental applications of related compounds (Sharma et al., 2012).

• Advanced Oxidation Processes : The catalytic activity of complexes with oxo-rhenium and related compounds in the direct reductive amination of aldehydes demonstrates their potential in synthesizing various amines. Such processes are crucial for the production of pharmaceuticals and fine chemicals, indicating the broad applicability of similar compounds in industrial chemistry (Bernardo et al., 2013).